Cas no 342611-03-4 (Benzaldehyde-formyl-d,4-(methoxy-d3)- (9CI))
342611-03-4 structure
Product Name:Benzaldehyde-formyl-d,4-(methoxy-d3)- (9CI)
CAS No:342611-03-4
MF:C8H8O2
MW:140.172569274902
CID:304709
PubChem ID:102601081
Update Time:2025-04-19
Benzaldehyde-formyl-d,4-(methoxy-d3)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Benzaldehyde-formyl-d,4-(methoxy-d3)- (9CI)
- 342611-03-4
- 4-(Methoxy-d3)benzaldehyde-formyl-d
- DTXSID301292247
- 4-METHOXY-D3-BENZALDEHYDE-alpha-D1
-
- Inchi: 1S/C8H8O2/c1-10-8-4-2-7(6-9)3-5-8/h2-6H,1H3/i1D3,6D
- InChI Key: ZRSNZINYAWTAHE-BKLIMVFQSA-N
- SMILES: O(C([2H])([2H])[2H])C1C=CC(C([2H])=O)=CC=1
Computed Properties
- Exact Mass: 140.078
- Monoisotopic Mass: 140.078
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- PSA: 26.30000
- LogP: 1.50770
Benzaldehyde-formyl-d,4-(methoxy-d3)- (9CI) Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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